Cas no 2154662-24-3 ((2S)-2-amino-3-(2-chloropyrimidin-4-yl)propanoic acid)

(2S)-2-amino-3-(2-chloropyrimidin-4-yl)propanoic acid is a chiral non-proteinogenic amino acid derivative featuring a 2-chloropyrimidine substituent. This compound serves as a valuable intermediate in medicinal chemistry, particularly in the synthesis of targeted pharmaceuticals and bioactive molecules. The presence of the 2-chloropyrimidine moiety enhances its utility as a versatile building block for cross-coupling reactions, while the stereospecific (S)-configuration ensures compatibility with enantioselective applications. Its structural features make it suitable for developing enzyme inhibitors, peptidomimetics, and other biologically active compounds. The compound is typically characterized by high purity and stability under standard storage conditions, facilitating its use in research and industrial settings.

(2S)-2-amino-3-(2-chloropyrimidin-4-yl)propanoic acid structure

2154662-24-3 structure

Product Name:(2S)-2-amino-3-(2-chloropyrimidin-4-yl)propanoic acid

CAS No:2154662-24-3

MF:C₇H₈ClN₃O₂

MW:201.610320091248

CID:6564482

PubChem ID:165791228

Update Time:2025-10-24

(2S)-2-amino-3-(2-chloropyrimidin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- (2S)-2-amino-3-(2-chloropyrimidin-4-yl)propanoic acid
- 2154662-24-3
- EN300-1300471
- Inchi： 1S/C7H8ClN3O2/c8-7-10-2-1-4(11-7)3-5(9)6(12)13/h1-2,5H,3,9H2,(H,12,13)/t5-/m0/s1
- InChI Key： ZIORXURDKNRIHX-YFKPBYRVSA-N
- SMILES： ClC1=NC=CC(C[C@@H](C(=O)O)N)=N1

Computed Properties

Exact Mass: 201.0305042g/mol
Monoisotopic Mass: 201.0305042g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.1
Topological Polar Surface Area: 89.1Å²

(2S)-2-amino-3-(2-chloropyrimidin-4-yl)propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1300471-1.0g	(2S)-2-amino-3-(2-chloropyrimidin-4-yl)propanoic acid	2154662-24-3	1g	$0.0	2023-06-06
Enamine	EN300-1300471-50mg	(2S)-2-amino-3-(2-chloropyrimidin-4-yl)propanoic acid	2154662-24-3	50mg	$1008.0	2023-09-30
Enamine	EN300-1300471-100mg	(2S)-2-amino-3-(2-chloropyrimidin-4-yl)propanoic acid	2154662-24-3	100mg	$1056.0	2023-09-30
Enamine	EN300-1300471-250mg	(2S)-2-amino-3-(2-chloropyrimidin-4-yl)propanoic acid	2154662-24-3	250mg	$1104.0	2023-09-30
Enamine	EN300-1300471-500mg	(2S)-2-amino-3-(2-chloropyrimidin-4-yl)propanoic acid	2154662-24-3	500mg	$1152.0	2023-09-30
Enamine	EN300-1300471-1000mg	(2S)-2-amino-3-(2-chloropyrimidin-4-yl)propanoic acid	2154662-24-3	1000mg	$1200.0	2023-09-30
Enamine	EN300-1300471-2500mg	(2S)-2-amino-3-(2-chloropyrimidin-4-yl)propanoic acid	2154662-24-3	2500mg	$2351.0	2023-09-30
Enamine	EN300-1300471-5000mg	(2S)-2-amino-3-(2-chloropyrimidin-4-yl)propanoic acid	2154662-24-3	5000mg	$3479.0	2023-09-30
Enamine	EN300-1300471-10000mg	(2S)-2-amino-3-(2-chloropyrimidin-4-yl)propanoic acid	2154662-24-3	10000mg	$5159.0	2023-09-30

(2S)-2-amino-3-(2-chloropyrimidin-4-yl)propanoic acid Related Literature

1. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
3. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

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4. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

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Additional information on (2S)-2-amino-3-(2-chloropyrimidin-4-yl)propanoic acid

Comprehensive Overview of (2S)-2-amino-3-(2-chloropyrimidin-4-yl)propanoic acid (CAS No. 2154662-24-3)

(2S)-2-amino-3-(2-chloropyrimidin-4-yl)propanoic acid (CAS No. 2154662-24-3) is a specialized chiral amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its 2-chloropyrimidine moiety and propanoic acid backbone, serves as a critical building block in drug discovery, particularly in the development of targeted therapies. Its unique structure enables interactions with biological systems, making it valuable for studying enzyme inhibition and receptor modulation.

In recent years, the demand for custom amino acid derivatives like (2S)-2-amino-3-(2-chloropyrimidin-4-yl)propanoic acid has surged due to advancements in precision medicine and peptide-based therapeutics. Researchers are increasingly exploring its potential in cancer immunotherapy and neurological disorder treatments, aligning with the growing focus on personalized healthcare. The compound’s chloropyrimidine group also makes it a candidate for kinase inhibitor design, a hot topic in AI-driven drug discovery platforms.

The synthesis of CAS 2154662-24-3 involves multi-step organic reactions, often requiring asymmetric catalysis to maintain its (2S)-stereochemistry. This process highlights the importance of green chemistry principles, a trending subject in sustainable pharmaceutical manufacturing. Analytical techniques such as HPLC and NMR are essential for verifying its purity and enantiomeric excess, ensuring compliance with GMP standards for preclinical studies.

From a commercial perspective, (2S)-2-amino-3-(2-chloropyrimidin-4-yl)propanoic acid is often searched alongside terms like high-purity amino acid suppliers or bulk custom synthesis, reflecting industry needs. Its applications extend to proteomics research and bioconjugation, where its reactive groups facilitate labeling and crosslinking. Notably, its stability under physiological conditions makes it suitable for in vivo imaging studies, a rapidly evolving field.

As the scientific community prioritizes fragment-based drug design, compounds like 2154662-24-3 are gaining traction for their modularity. Online forums frequently discuss its role in hit-to-lead optimization, underscoring its relevance in modern medicinal chemistry workflows. Furthermore, its compatibility with automated peptide synthesizers aligns with the rise of high-throughput screening technologies.

In summary, (2S)-2-amino-3-(2-chloropyrimidin-4-yl)propanoic acid exemplifies the intersection of chemical innovation and biomedical application. Its versatility addresses key challenges in drug development, resonating with trends like computational chemistry and biologics engineering. For researchers seeking CAS 2154662-24-3 suppliers, verifying certificates of analysis and regulatory documentation remains crucial to ensure experimental reproducibility.